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Compound of Interest

Compound Name: Thyropropic acid

Cat. No.: B1211776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thyropropic acid, also known as 3,5-diiodothyropropionic acid (DITPA), is a synthetic analog

of thyroid hormone. It exhibits selective binding to thyroid hormone receptors (TRs), making it a

valuable tool in metabolic research, particularly in studies related to angiogenesis and heart

failure.[1] As a thyroid hormone mimetic, it induces the expression of α-myosin heavy chain

mRNA and binds to both TRα1 and TRβ1.[1] These application notes provide detailed protocols

for the preparation, storage, and use of thyropropic acid stock solutions in a laboratory

setting.
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Property Value Reference

Molecular Weight 635.96 g/mol [2]

CAS Number 51-26-3 [2]

Binding Affinity (Ka) TRα1: 2.40 M⁻¹ [1]

TRβ1: 4.06 M⁻¹ [1]

In Vitro Angiogenesis

0.1 µM promotes a 2.1-fold

increase in migrated cells and

a 2.0-fold increase in

microvessel length in 3-D

human dermal microvascular

endothelial cell sprouting

assays.

[1]

Solubility and Storage
Solvent Solubility Storage of Stock Solution

DMSO ≥ 2.5 mg/mL (4.90 mM)
-20°C for up to 1 month; -80°C

for up to 6 months.[1]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (4.90 mM) As above.[1]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (4.90 mM) As above.[1]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (4.90 mM) As above.[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Thyropropic Acid
Stock Solution for In Vitro Use
This protocol is designed for preparing a stock solution suitable for cell culture experiments.

The final concentration of the solvent (DMSO) in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid cytotoxicity.
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Materials:

Thyropropic acid powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Weighing: Accurately weigh out a desired amount of thyropropic acid powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 6.36 mg of thyropropic acid
(Molecular Weight = 635.96 g/mol ).

Dissolution: Add the weighed thyropropic acid to a sterile microcentrifuge tube. Add the

appropriate volume of DMSO to achieve a 10 mM concentration. For 6.36 mg, add 1 mL of

DMSO.

Mixing: Vortex the solution until the thyropropic acid is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if precipitation occurs.[1]

Sterilization (Optional but Recommended): If necessary, sterile-filter the stock solution

through a 0.22 µm syringe filter into a new sterile tube. This is particularly important for long-

term storage and use in cell culture.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the

compound.[1] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C

for long-term storage (up to 6 months).[1]

Note on Use in Cell Culture: When preparing working solutions for cell culture, dilute the stock

solution in the culture medium to the desired final concentration. Ensure the final DMSO

concentration does not exceed a level that is toxic to the specific cell line being used (typically
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below 0.5%, with 0.1% being a common target). For example, to achieve a final concentration

of 10 µM in 1 mL of medium, add 1 µL of the 10 mM stock solution.

Visualizations
Experimental Workflow: Stock Solution Preparation

Experimental Workflow for Thyropropic Acid Stock Solution Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing a thyropropic acid stock solution.

Signaling Pathway of Thyropropic Acid
Thyropropic acid, as a thyroid hormone analog, is expected to act through similar signaling

pathways. These include both genomic and non-genomic mechanisms.
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Proposed Signaling Pathway of Thyropropic Acid
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Caption: Genomic and non-genomic signaling pathways of thyropropic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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